![molecular formula C8H17N3 B3226945 3-(Aminomethyl)quinuclidin-3-amine CAS No. 125889-79-4](/img/structure/B3226945.png)
3-(Aminomethyl)quinuclidin-3-amine
Overview
Description
3-(Aminomethyl)quinuclidin-3-amine is a chemical compound with the molecular formula C8H17N3 and a molecular weight of 155.24 . It is also known by its IUPAC name, (3-amino-1-azabicyclo[2.2.2]oct-3-yl)methylamine .
Synthesis Analysis
A synthesis of enantiopure thiourea organocatalyst based on (-)-(S)-3-aminoquinuclidine dihydrochloride was developed with quantitative product yield . The catalyst was tested in different reactions: asymmetric Michael addition of ketones and malonates to nitroalkenes, nitromethane 1,4-addition to trans-chalcone, and Friedel-Crafts alkylation of indoles with trans-β-nitrostyrene .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H17N3/c9-5-8(10)6-11-3-1-7(8)2-4-11/h7H,1-6,9-10H2 . This code provides a standard way to encode the molecular structure using text.Scientific Research Applications
Corrosion Inhibition Quinoline derivatives, including those with aminomethyl groups, have been extensively studied for their anticorrosive properties. These compounds exhibit high effectiveness against metallic corrosion due to their ability to form stable chelating complexes with metallic surface atoms. Their activity is attributed to the presence of polar substituents like amino (-NH2) groups, which promote adsorption and complex formation. This makes them valuable in various industrial applications where corrosion resistance is critical (Verma, Quraishi, & Ebenso, 2020).
Applications in Metal–Organic Frameworks (MOFs) Amine-functionalized metal–organic frameworks (MOFs) have garnered significant attention for their applications in gas storage, separation, and catalysis. The basic amino functionalities, such as those derived from 3-(Aminomethyl)quinuclidin-3-amine, enhance MOFs' interaction with CO2, making them highly efficient for CO2 capture. These functionalities also contribute to the development of MOF-based membranes with excellent gas separation performance, highlighting the role of amine modification in advancing MOF technology for environmental and energy-related applications (Lin, Kong, & Chen, 2016).
Mechanism of Action
Mode of Action
Amines in general can act as nucleophiles, reacting with acid chlorides to form amides . They can also undergo a reaction sequence known as Hofmann elimination to convert to alkenes . More specific information about the interaction of 3-(Aminomethyl)quinuclidin-3-amine with its targets and the resulting changes would require further investigation.
properties
IUPAC Name |
3-(aminomethyl)-1-azabicyclo[2.2.2]octan-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N3/c9-5-8(10)6-11-3-1-7(8)2-4-11/h7H,1-6,9-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZXAUAPHHGXSBG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CCC1C(C2)(CN)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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